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Compound of Interest

Compound Name: D-G23

Cat. No.: B13336870

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling
and disposal of D-G23, a selective RAD52 inhibitor. Adherence to these guidelines is critical to
ensure personal safety and maintain a secure laboratory environment. D-G23 is utilized in
research, particularly in studies related to cancers with deficiencies in BRCA1 and BRCA2
genes[1].

Chemical and Physical Properties

A summary of the known properties of D-G23 is provided below. This information is crucial for
understanding its behavior and the necessary precautions for its handling.
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Property Value Source

CAS Number 1225141-73-0 [2]13]
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Molecular Formula
results

Not explicitly stated in search

Molecular Weight
results
Not explicitly stated in search
Appearance
results
. Not explicitly stated in search
Solubility

results

Biological Activity and Potency

D-G23 is a potent compound that selectively inhibits RAD52, a key protein in DNA repair
pathways[1][3]. Understanding its biological activity is essential for appreciating the need for
stringent safety measures, as exposure could have significant physiological effects.

Assay Value Target Source
IC50 (ssDNA

) 5.6 uM RAD52 [4]
annealing)
IC50 (D-loop

) 7.2 uM RAD52 [4]
formation)
Kd (Binding Affinity) 34.0+£8.9uM RAD52 [5]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory when handling D-G23 to
prevent skin and eye contact, inhalation, and ingestion.

Recommended PPE
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Equipment Specification

Gloves Chemical-resistant gloves (e.qg., nitrile)

Eye Protection Safety glasses with side shields or goggles
Lab Coat Standard laboratory coat

Use in a well-ventilated area. If handling
Respiratory Protection powders or creating aerosols, a fume hood is

required.

PPE Donning and Doffing Procedure
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i Doffing PPE i
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| | Remove Gloves > Remove Lab Coat »| Wash Hands »| Remove Eye Protection »| Wash Hands Again i
e ==

i Donning PPE i

| |

| | Wash Hands »| Don Lab Coat »| Don Eye Protection »| Don Gloves i

— |

Preparation:

- Gather all materials
- Don appropriate PPE

l

Weighing:
- Use fume hood
- Handle as a potent compound

'

Dissolution:
- Add solvent slowly
- Ensure complete dissolution

'

Experimental Use:
- Follow protocol
- Maintain containment

'

Cleanup:
- Decontaminate surfaces
- Dispose of waste properly

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13336870?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Experiment Complete

Vo

Collect Liquid Waste Collect Solid Waste

in sealed, labeled container _ (gloves, tips, etc.)
in sealed, labeled bag

F

Contact Environmental
Health & Safety (EHS)

'

Schedule Waste Pickup

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b13336870#personal-protective-equipment-for-
handling-d-g23]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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